Cas no 36305-51-8 (Ethyl viologen diperchlorate)

• Product Name: Ethyl viologen diperchlorate
• CAS No: 36305-51-8
• MF: C₁₄H₁₈Cl₂N₂O₈
• MW: 413.207322597504
• MDL: MFCD00134591
• CID: 296208
• PubChem ID: 24863650
• Update Time: 2025-05-25

Ethyl viologen diperchlorate Chemical and Physical Properties

Names and Identifiers

• Ethyl viologen diperchlorate
• 1-ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium,diperchlorate
• 1,1'-Diethyl-4,4'-bipyridinium diperchlorate
• 1,1'-Diethyl-[4,4'-bipyridine]-1,1'-diium perchlorate
• Ethyl viologen diperchlorate, 98%
• API0002642
• CM10938
• ST51038264
• 1,1'-Diethyl-4,4'-bipyridin-1-ium diperchlorate
• 1,1-Diethyl-[4,4-bipyridine]-1,1-diium perchlorate
• 1,1'-diethyl-4,4'-bipyridine-1,1'-diium perchlorate
• 4,4'-Bipyridinium,
• SCHEMBL2386303
• 1-ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium;diperchlorate
• AS-76034
• F17121
• FT-0639312
• DTXSID50583631
• AKOS015915447
• MFCD00134591
• ETHYLVIOLOGENDIPERCHLORATE
• 36305-51-8
• DB-048945
• HTNDMKDAPWJPEX-UHFFFAOYSA-L

• MDL： MFCD00134591
• Inchi： 1S/C14H18N2.2ClO4/c1-3-15-9-5-13(6-10-15)14-7-11-16(4-2)12-8-14;2*2-1(3,4)5/h5-12H,3-4H2,1-2H3;;/q+2;2*-1
• InChI Key： GUCXXYNANLLNMI-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-].[N+]1(C=CC(=CC=1)C1C=C[N+](=CC=1)CC)CC

Computed Properties

• Exact Mass: 412.04400
• Monoisotopic Mass: 412.0440209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 156

Experimental Properties

• Melting Point: 270 ºC
• PSA: 156.30000
• LogP: 2.39700

Ethyl viologen diperchlorate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S26; S27; S36; S36/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Other Chemical Reagents

Additional information on Ethyl viologen diperchlorate

Ethyl Viologen Diperchlorate: A Comprehensive Overview

Ethyl viologen diperchlorate, with the CAS number 36305-51-8, is a compound of significant interest in various scientific and industrial applications. This compound, also known as ethyl viologen diperchlorate, belongs to the class of viologens, which are known for their unique electronic properties and versatile applications. The term viologen itself refers to a class of compounds derived from bipyridinium salts, and ethyl viologen diperchlorate is a specific derivative that has gained attention due to its potential in fields such as electrochemistry, materials science, and energy storage.

The molecular structure of ethyl viologen diperchlorate consists of an ethyl-substituted bipyridinium cation paired with two perchlorate anions. The bipyridinium core is a key structural feature that contributes to the compound's electronic properties. Recent studies have highlighted the importance of such structures in facilitating electron transfer processes, making them valuable in applications such as dye-sensitized solar cells (DSSCs) and electrochemical sensors. The ethyl group substitution introduces steric effects and modifies the solubility properties of the compound, which can be advantageous in certain applications.

Ethyl viologen diperchlorate exhibits distinct physical and chemical properties that make it suitable for various uses. Its high redox potential and stability in both oxidized and reduced states have been extensively studied. Recent research has demonstrated its potential as an efficient redox mediator in energy storage systems, particularly in supercapacitors and batteries. The compound's ability to undergo reversible redox reactions without significant structural degradation has been a focal point in these studies.

In terms of applications, ethyl viologen diperchlorate has found relevance in the field of electrochemistry. Its use as an electrolyte additive has been explored to enhance the performance of lithium-ion batteries. Studies have shown that incorporating ethyl viologen diperchlorate into battery electrolytes can improve ion transport efficiency and stabilize electrode surfaces, leading to enhanced cycle life and higher energy density. These findings underscore the compound's potential in advancing energy storage technologies.

Another area where ethyl viologen diperchlorate has shown promise is in the development of electrochemical sensors. Its ability to act as a sensitive redox mediator allows for the detection of various analytes with high precision. Recent advancements in sensor technology have leveraged this property to create devices capable of detecting trace amounts of substances such as heavy metals or organic pollutants. Such applications highlight the compound's role in environmental monitoring and public health protection.

The synthesis of ethyl viologen diperchlorate typically involves a two-step process: the formation of the bipyridinium salt followed by its reaction with perchloric acid. This method ensures high purity and structural integrity, which are critical for maintaining the compound's desired properties. Researchers have also explored alternative synthetic routes to optimize yield and reduce production costs, making it more accessible for large-scale applications.

From a sustainability perspective, ethyl viologen diperchlorate's environmental impact is a topic of ongoing research. While its application in energy storage systems could contribute to a greener energy landscape, concerns about its potential toxicity and biodegradability require further investigation. Recent studies have focused on assessing its eco-friendly properties and developing methods for safe disposal or recycling.

In conclusion, ethyl viologen diperchlorate (CAS No: 36305-51-8) is a multifaceted compound with a wide range of applications across various scientific domains. Its unique electronic properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern material science and energy technology. As research continues to uncover new potentials for this compound, its role in shaping future technologies is likely to expand significantly.